Cas no 1937338-84-5 (3-(2-methylfuran-3-yl)prop-2-en-1-ol)
3-(2-methylfuran-3-yl)prop-2-en-1-ol Chemical and Physical Properties
Names and Identifiers
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- 3-(2-methylfuran-3-yl)prop-2-en-1-ol
- 1937338-84-5
- EN300-1771016
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- Inchi: 1S/C8H10O2/c1-7-8(3-2-5-9)4-6-10-7/h2-4,6,9H,5H2,1H3/b3-2+
- InChI Key: XQHDWEBSBSWBGK-NSCUHMNNSA-N
- SMILES: O1C=CC(/C=C/CO)=C1C
Computed Properties
- Exact Mass: 138.068079557g/mol
- Monoisotopic Mass: 138.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 33.4Ų
3-(2-methylfuran-3-yl)prop-2-en-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1771016-0.05g |
3-(2-methylfuran-3-yl)prop-2-en-1-ol |
1937338-84-5 | 0.05g |
$1032.0 | 2023-09-20 | ||
| Enamine | EN300-1771016-0.1g |
3-(2-methylfuran-3-yl)prop-2-en-1-ol |
1937338-84-5 | 0.1g |
$1081.0 | 2023-09-20 | ||
| Enamine | EN300-1771016-0.25g |
3-(2-methylfuran-3-yl)prop-2-en-1-ol |
1937338-84-5 | 0.25g |
$1131.0 | 2023-09-20 | ||
| Enamine | EN300-1771016-0.5g |
3-(2-methylfuran-3-yl)prop-2-en-1-ol |
1937338-84-5 | 0.5g |
$1180.0 | 2023-09-20 | ||
| Enamine | EN300-1771016-1.0g |
3-(2-methylfuran-3-yl)prop-2-en-1-ol |
1937338-84-5 | 1g |
$1229.0 | 2023-06-03 | ||
| Enamine | EN300-1771016-2.5g |
3-(2-methylfuran-3-yl)prop-2-en-1-ol |
1937338-84-5 | 2.5g |
$2408.0 | 2023-09-20 | ||
| Enamine | EN300-1771016-5.0g |
3-(2-methylfuran-3-yl)prop-2-en-1-ol |
1937338-84-5 | 5g |
$3562.0 | 2023-06-03 | ||
| Enamine | EN300-1771016-10.0g |
3-(2-methylfuran-3-yl)prop-2-en-1-ol |
1937338-84-5 | 10g |
$5283.0 | 2023-06-03 | ||
| Enamine | EN300-1771016-1g |
3-(2-methylfuran-3-yl)prop-2-en-1-ol |
1937338-84-5 | 1g |
$1229.0 | 2023-09-20 | ||
| Enamine | EN300-1771016-5g |
3-(2-methylfuran-3-yl)prop-2-en-1-ol |
1937338-84-5 | 5g |
$3562.0 | 2023-09-20 |
3-(2-methylfuran-3-yl)prop-2-en-1-ol Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on 3-(2-methylfuran-3-yl)prop-2-en-1-ol
Recent Advances in the Study of 1937338-84-5 and 3-(2-methylfuran-3-yl)prop-2-en-1-ol in Chemical Biology and Pharmaceutical Research
The compound with the CAS number 1937338-84-5 and the specific product name 3-(2-methylfuran-3-yl)prop-2-en-1-ol have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug discovery, medicinal chemistry, and as intermediates in the synthesis of bioactive compounds. This research briefing aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activities, and potential therapeutic applications.
Recent studies have highlighted the synthetic versatility of 3-(2-methylfuran-3-yl)prop-2-en-1-ol, which serves as a key intermediate in the preparation of various heterocyclic compounds. Researchers have developed novel synthetic routes to optimize the yield and purity of this compound, with particular emphasis on green chemistry principles to minimize environmental impact. The compound's unique structural features, including the furan ring and the propenol side chain, make it a promising candidate for further functionalization and derivatization.
In terms of biological activity, preliminary investigations into 1937338-84-5 have revealed interesting pharmacological properties. While the exact mechanism of action remains under investigation, early in vitro studies suggest potential interactions with specific enzymatic pathways relevant to inflammation and cancer. These findings have spurred additional research into structure-activity relationships (SAR) to identify more potent analogs with improved pharmacokinetic profiles.
The combination of computational modeling and experimental validation has been particularly fruitful in understanding the molecular interactions of these compounds. Molecular docking studies have provided insights into potential binding modes with target proteins, while advanced spectroscopic techniques have elucidated their three-dimensional structures and conformational dynamics. These approaches are crucial for rational drug design and optimization efforts.
From a pharmaceutical development perspective, both compounds have shown promise in preclinical models. 3-(2-methylfuran-3-yl)prop-2-en-1-ol derivatives have demonstrated acceptable toxicity profiles in animal studies, with some analogs exhibiting favorable bioavailability characteristics. These results warrant further investigation into their potential as lead compounds for various therapeutic indications.
Looking ahead, researchers are focusing on several key areas: (1) expanding the structural diversity of these compounds through innovative synthetic methodologies, (2) elucidating their precise mechanisms of action at the molecular level, and (3) evaluating their efficacy in more complex disease models. The integration of these compounds into drug discovery pipelines represents an exciting frontier in medicinal chemistry.
In conclusion, the ongoing research on 1937338-84-5 and 3-(2-methylfuran-3-yl)prop-2-en-1-ol underscores their importance as valuable chemical tools and potential therapeutic agents. As investigations progress, these compounds may contribute significantly to addressing unmet medical needs and advancing our understanding of biological systems at the molecular level.
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